Cas no 16521-25-8 ((2,2-dichloroethyl)(methyl)amine)

• Product Name: (2,2-dichloroethyl)(methyl)amine
• CAS No: 16521-25-8
• MF: C₃H₇Cl₂N
• MW: 128.000378847122
• MDL: MFCD28506009
• CID: 236966
• PubChem ID: 177755
• Update Time: 2025-08-04

(2,2-dichloroethyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2,2-dichloro-N-methyl-
• 2,2-dichloro-N-methylethanamine
• (2,2-dichloroethyl)(methyl)amine
• methyl (dichloroethyl)amine
• EN300-214090
• 16521-25-8
• DTXSID00167864
• NSC-804864
• NSC804864
• SCHEMBL3643538

• MDL： MFCD28506009
• Inchi： 1S/C3H7Cl2N/c1-6-2-3(4)5/h3,6H,2H2,1H3
• InChI Key： GXMBXAFPYICUDZ-UHFFFAOYSA-N
• SMILES： ClC(CNC)Cl

Computed Properties

• Exact Mass: 126.99571
• Monoisotopic Mass: 126.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.163
• Boiling Point: 165.8°Cat760mmHg
• Flash Point: 54.1°C
• Refractive Index: 1.443
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2,2-dichloroethyl)(methyl)amine

Introduction to (2,2-Dichloroethyl)(Methyl)amine and Its Applications in Modern Chemical Research

(2,2-dichloroethyl)(methyl)amine, with the CAS number 16521-25-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its versatile applications in synthesizing various bioactive molecules. The presence of both chloro and amine functional groups makes it a valuable intermediate in the development of novel chemical entities.

The compound's molecular structure consists of a methylamine moiety attached to a 2,2-dichloroethyl group. This configuration imparts specific reactivity that is exploited in multiple synthetic pathways. Researchers have leveraged these properties to develop innovative methodologies for constructing complex molecules, particularly in the pharmaceutical industry. The ability to undergo nucleophilic substitution reactions and form stable intermediates has made it a staple in the synthesis of drugs targeting various therapeutic areas.

In recent years, the interest in (2,2-dichloroethyl)(methyl)amine has surged due to its role in developing new agrochemicals. Its derivatives have been explored as potential herbicides and fungicides, offering promising results in preliminary studies. The compound's efficacy in disrupting metabolic pathways in pests while maintaining environmental safety has positioned it as a candidate for sustainable agricultural practices.

Moreover, advancements in computational chemistry have allowed researchers to predict the behavior of this compound with greater accuracy. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for designing more effective drugs. These simulations have been instrumental in optimizing reaction conditions, thereby improving yields and reducing byproduct formation.

The pharmaceutical industry has also been exploring the potential of (2,2-dichloroethyl)(methyl)amine as a precursor for antiviral and anticancer agents. Its structural features make it an attractive candidate for modulating enzyme activities and inhibiting pathogenic processes. Preliminary clinical trials have shown encouraging results when used in combination with other therapeutic agents, highlighting its potential as a multifunctional compound.

Environmental scientists have been particularly interested in studying the degradation pathways of this compound. Understanding how it interacts with natural systems is crucial for assessing its long-term impact on ecosystems. Recent research has demonstrated that under certain conditions, it can be metabolized into less toxic products, suggesting that with proper handling and disposal methods, its environmental footprint can be minimized.

The synthesis of (2,2-dichloroethyl)(methyl)amine itself is an area of active research. Chemists have developed several synthetic routes that enhance efficiency and selectivity. These methods often involve multi-step processes that require careful optimization to achieve high purity levels. The development of greener synthetic protocols has been a priority, with researchers exploring catalytic systems that reduce energy consumption and waste generation.

In conclusion, the versatility of (2,2-dichloroethyl)(methyl)amine makes it a cornerstone in modern chemical research. Its applications span across pharmaceuticals, agrochemicals, and environmental science, underscoring its importance in addressing global challenges. As research continues to uncover new possibilities, this compound is poised to play an even more significant role in shaping the future of chemical innovation.